Cas no 342878-54-0 (1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester)

1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester structure
342878-54-0 structure
Product name:1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
CAS No:342878-54-0
MF:C9H17NO2
MW:171.23678
CID:302277
PubChem ID:12064729

1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
    • 1-Pyrrolidinecarboxylicacid,2-(1-methylethyl)-,methylester(9CI)
    • Methyl 2-isopropylpyrrolidine-1-carboxylate
    • SCHEMBL15912055
    • 342878-54-0
    • AKOS027405323
    • Inchi: InChI=1S/C9H17NO2/c1-7(2)8-5-4-6-10(8)9(11)12-3/h7-8H,4-6H2,1-3H3
    • InChI Key: RYNOXRNKTDTYSD-UHFFFAOYSA-N
    • SMILES: COC(N1CCCC1C(C)C)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 2

Experimental Properties

  • PSA: 29.54

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